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Compound of Interest

Compound Name: Ethyl 6-hydroxynicotinate

Cat. No.: B101549 Get Quote

An In-depth Technical Guide to Ethyl 6-
hydroxynicotinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 6-hydroxynicotinate, a heterocyclic compound of interest in medicinal

chemistry and materials science. This document details its known characteristics, provides

experimental protocols for its synthesis and purification, and outlines its expected

spectroscopic features.

Core Physical and Chemical Properties
Ethyl 6-hydroxynicotinate, also known as Ethyl 6-hydroxypyridine-3-carboxylate, is an

organic compound with the chemical formula C₈H₉NO₃. It presents as a solid, off-white powder.

[1][2] It is soluble in alcohols and ester solvents but demonstrates poor solubility in water.[1]

Quantitative Data Summary
For ease of reference, the available quantitative data for Ethyl 6-hydroxynicotinate and its

precursor, 6-Hydroxynicotinic acid, are summarized in the tables below.

Table 1: Physical and Chemical Properties of Ethyl 6-hydroxynicotinate
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Property Value Source(s)

Molecular Formula C₈H₉NO₃ N/A

Molecular Weight 167.16 g/mol [3]

Appearance Solid, off-white powder [1][2]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility

Soluble in alcohol and ester

solvents; sparingly soluble in

water

[1]

pKa Data not available N/A

CAS Number 18617-50-0 [3]

Table 2: Properties of 6-Hydroxynicotinic Acid (Precursor)

Property Value Source(s)

Molecular Formula C₆H₅NO₃ [4]

Molecular Weight 139.11 g/mol [4]

Melting Point 310 °C [4]

Appearance Off-white powder [4]

Spectroscopic Profile (Expected)
While specific experimental spectra for Ethyl 6-hydroxynicotinate are not readily available in

the cited literature, its structure allows for the prediction of characteristic signals in various

spectroscopic analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the ethyl group and the aromatic protons on the pyridine ring. The ethyl group would present
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as a triplet (for the -CH₃) and a quartet (for the -OCH₂-). The protons on the pyridine ring

would appear in the aromatic region, with their chemical shifts and coupling patterns

influenced by the positions of the hydroxyl and ester groups.

¹³C NMR: The carbon NMR spectrum would display signals for the two carbons of the ethyl

group, the carbonyl carbon of the ester, and the carbons of the pyridine ring. The chemical

shifts of the ring carbons would be indicative of the electronic effects of the substituents.

Infrared (IR) Spectroscopy
The IR spectrum of Ethyl 6-hydroxynicotinate is expected to exhibit characteristic absorption

bands for its functional groups. A broad band in the region of 3200-3600 cm⁻¹ would indicate

the O-H stretching of the hydroxyl group. A strong absorption between 1700-1750 cm⁻¹ would

be characteristic of the C=O stretching of the ester. C-O stretching bands for the ester would

likely appear in the 1000-1300 cm⁻¹ region. Aromatic C-H and C=C stretching vibrations would

also be present.

Mass Spectrometry (MS)
In a mass spectrum, the molecular ion peak (M⁺) corresponding to the molecular weight of

Ethyl 6-hydroxynicotinate (167.16 g/mol ) would be expected. Fragmentation patterns would

likely involve the loss of the ethoxy group (-OC₂H₅) from the ester, leading to a significant

fragment ion.

Experimental Protocols
The primary method for the synthesis of Ethyl 6-hydroxynicotinate is the Fischer

esterification of its carboxylic acid precursor, 6-hydroxynicotinic acid, with ethanol in the

presence of an acid catalyst.

Synthesis of Ethyl 6-hydroxynicotinate via Fischer
Esterification
Objective: To synthesize Ethyl 6-hydroxynicotinate by the acid-catalyzed esterification of 6-

hydroxynicotinic acid with ethanol.

Materials:
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6-Hydroxynicotinic acid

Absolute ethanol

Concentrated sulfuric acid (or another suitable acid catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

In a round-bottom flask, suspend 6-hydroxynicotinic acid in an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser and heat the reaction mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in an organic solvent such as ethyl acetate and transfer it to a

separatory funnel.
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Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to

neutralize the acid catalyst), water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude Ethyl 6-hydroxynicotinate.

Purification
The crude product can be further purified by recrystallization from an appropriate solvent

system or by column chromatography on silica gel.

Visualized Workflow: Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of Ethyl
6-hydroxynicotinate.

Synthesis Stage Work-up Stage Purification Stage

6-Hydroxynicotinic Acid +
Ethanol + Acid Catalyst Reflux Reaction Neutralization with

Sodium Bicarbonate
Solvent Extraction

(e.g., Ethyl Acetate)
Washing with

Brine
Drying with

Anhydrous MgSO4
Solvent Removal

(Rotary Evaporation)
Recrystallization or

Column Chromatography
Pure Ethyl

6-hydroxynicotinate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Ethyl 6-hydroxynicotinate.

Safety Information
Ethyl 6-hydroxynicotinate is a chemical that should be handled with appropriate safety

precautions. It may cause respiratory irritation, is harmful if swallowed, and can cause skin and

serious eye irritation.[3] Standard laboratory personal protective equipment, including safety

goggles, gloves, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood.
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This technical guide is intended to provide a summary of the available information on Ethyl 6-
hydroxynicotinate for research and development purposes. Further experimental investigation

is required to fully characterize its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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